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Compound of Interest

Compound Name: UniPR505

Cat. No.: B15576703 Get Quote

Researchers, scientists, and drug development professionals handling UniPR505 must adhere

to strict disposal procedures to ensure laboratory safety and environmental compliance. This

guide provides essential, step-by-step instructions for the proper disposal of UniPR505, a

potent EphA2 antagonist used in cancer and angiogenesis research.

Summary of UniPR505 Properties
For quick reference, the key physical and chemical properties of UniPR505 are summarized in

the table below.

Property Value

Molecular Formula C₃₉H₅₇N₃O₅

Molecular Weight 647.89 g/mol

Appearance Solid

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Step-by-Step Disposal Protocol for UniPR505
The proper disposal of UniPR505, as a solid chemical waste, requires careful handling and

adherence to institutional and local regulations. The following protocol outlines the necessary
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steps.

Personal Protective Equipment (PPE)
Before handling UniPR505 for disposal, ensure you are wearing appropriate personal

protective equipment (PPE) to minimize exposure. This includes:

Safety Goggles: To protect eyes from dust particles.

Gloves: Chemical-resistant gloves are mandatory.

Lab Coat: To protect skin and clothing.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent accidental reactions and ensure

correct disposal.

Solid Waste:

Collect waste UniPR505 powder and any contaminated consumables (e.g., weigh boats,

contaminated paper towels) in a designated, leak-proof, and clearly labeled hazardous

waste container.[1]

The container should be compatible with the chemical and properly sealed to prevent

spills.[1]

Do not mix UniPR505 waste with other chemical waste unless compatibility has been

verified.

Liquid Waste (Solutions containing UniPR505):

Collect solutions containing UniPR505 in a separate, sealed, and clearly labeled

hazardous liquid waste container.

Ensure the container material is compatible with the solvent used.

Labeling of Waste Containers
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Accurate and clear labeling of waste containers is essential for identification and safe handling

by waste management personnel. The label should include:

The words "Hazardous Waste."

The full chemical name: "UniPR505."

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Storage of Waste
Store the hazardous waste container in a designated, secure area within the laboratory, away

from general laboratory traffic. The storage area should be well-ventilated and have secondary

containment to prevent the spread of any potential spills.

Disposal Request and Pickup
Once the waste container is full or ready for disposal, follow your institution's established

procedures for hazardous waste pickup. This typically involves submitting a request to the

Environmental Health and Safety (EHS) office or the designated waste management service.

Do not attempt to dispose of UniPR505 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of UniPR505.
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Caption: Workflow for the safe disposal of UniPR505.

By following these procedures, researchers can ensure the safe and compliant disposal of

UniPR505, contributing to a secure laboratory environment and protecting the broader

ecosystem. Always consult your institution's specific guidelines and the Safety Data Sheet

(SDS) for UniPR505 for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15576703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

